Chilo sacchariphagus Bojer is a serious sugarcane stalk borer in China. Screening of artificial diet formulations can provide the foundation for mass rearing indoor and biological research of C. sacchariphagus. Four different artificial diet formulations (I, II, III, IV) were set to feed for C. sacchariphagus. The experiment was carried out in a constant temperature incubator with temperature 26 ± 1 °C, humidity 75 ± 5 °C and photoperiod 14L:10D. The growth and development indexes were observed to determine the best feed formula for C. sacchariphagus. The results showed that the hatching rate, larval survival rate, pupation rate and fecundity of C. sacchariphagus fed with diet III (sugarcane stalk powder 40 g, sweet corn grain 240 g, yeast powder 20 g, agar 16 g, casein 10 g, sucrose 10 g, cholesterol 0.24 g, choline chloride 0.4 g, sorbic acid 1 g, methylparaben 1 g, multidimensional element sheet 1 g, 40% formaldehyde 0.5 ml and distilled water 800 ml) were higher than those of the other three formulas. From the life table parameters, the net reproductive rate (R0), the intrinsic rate of increase (rm) and the finite rate of increase (λ) of Formula III were higher than those of the other three formulas. In summary, artificial diet III is more suitable for the growth and development of C. sacchariphagus and can be used as a formula for indoor diet.

A total of 126 Chinese sugar beet breeding lines were evaluated for their fertility gene composition using molecular marker-assisted selection (MAS). The identification of male-sterile cytoplasm (S) and normal cytoplasm (N) using the TR1 locus and the composition of the Rf1 and Rf2 fertility genes were analyzed using the molecular markers s17 and o7. N and S cytoplasm were distinguished by the variable number of tandem repeat (VNTR) amplification and showed that 25.4% of the lines displayed N cytoplasm, 33.33% S cytoplasm, and the remaining 41.27% mixed cytoplasm. Results using the s17 showed the presence of 1800 bp bands in 77 lines while enzymatic digestion showed that 72 lines displayed pattern 5/5, one line displayed pattern 4/4, and seven lines displayed pattern 4/5, with the remaining bands all being mixed. Analysis using the o7 identified four lines with 2600 bp bands, 25 lines with 1400 bp bands, and 85 lines with mixed bands. No maintainer lines were discovered in the materials, and the majority of the materials displayed mixed genotypes to varying degrees, shown by a comprehensive analysis of cytoplasmic and nuclear fertility-related genetic markers. These findings indicated the presence of numerous non-O-type lines among the sugar beet lines in China.

Nursery production of sugarcane settling is gaining importance to replace large quantity of seed cane requirement and the associated cost in conventional method. Sett treatment with nutrients using vacuum-based sett treatment device is effective in delivering nutrients into the setts, and the methodology has already been standardized. However, efficiency of reuse of same nutrient solution for treating different batches of single bud setts has not been standardized. Hence, this study was carried out by reusing the same nutrient solution for treating single bud setts up to ten cycles. One set of setts from each treatment cycle was used for nutrient infusion study. Another set of setts was planted in protrays along with control to study germination, settling growth and vigour. Setts treated with nutrient solution up to fifth cycle showed weight gain and concurrent increase in nutrients showing infusion of treatment medium and nutrients. The sett treatment up to five cycles showed mean germination time of 12.64 days implying two days of germination advancement over control. Highest shoot and total biomass was in fourth treatment cycle, which was on par with initial five treatment cycles, and was significantly higher than control and other treatment cycles. However, settling vigour index (biomass-based) up to four treatment cycles were on par and second cycle showed the highest index, which was significantly higher than control and other treatments. Based on this study, it is concluded that the nutrient solution can be reused effectively up to four cycles without compromising settling vigour.

In recent years, activated carbon materials have been widely used as electrode materials in supercapacitors due to their excellent electrical conductivity, huge specific surface area and chemical stability. A sugarcane tip-based nitrogen-doped activated carbon was prepared by using sugarcane tips as raw material, KOH as an activator and urea as a nitrogen dopant under a simultaneous doping process. The prepared activated carbon has a multilayer pore structure, and the N doping leads to the formation of nitrogen-containing functional groups on the surface of the activated carbon. The sample has a reasonable pore size distribution, a suitable specific surface area and graphitization when the urea doping ratio is 1:2 (NACST-2). Here, MXene/AC composite film materials were rationally designed and successfully synthesized by using nitrogen-doped activated carbon from sugarcane tips as an intercalator to prevent MXene buildingup, broadening ion transport channels and increasing active site utilization, what’s more, the activated carbon can provide additional specific capacitance to the films and improve the overall specific capacitance. The prepared MXene/AC-5% membrane electrode has the best electrochemical performance: the specific capacitance value is 272.7 F/g at a current density of 0.5 A/g.

The continuously growing demand for cellulosic fibers derived from sugarcane bagasse (SCB) has driven the development of green extraction processes to provide highly purified cellulose and reduce chemical treatment. Xylanase and laccase positively impact both delignification efficiency and fiber properties. This paper examined the effect of ultrasonic single enzyme treatment as xylanase or laccase and xylanase followed by laccase (UXL) on delignification and bleaching efficiency of cellulose microfibers from SCB. Results showed that xylanase and laccase significantly impacted delignification after ultrasonic treatment of pretreated bleached fibers. The UXL fibers exhibited highest cellulose content (67.20%) and crystallinity index (56.06%) due to the removal of hemicellulose and lignin, as confirmed by the FTIR results. SEM analysis revealed the defibrillation of fibers after UXL treatment. Thermal analysis indicated the increased thermal stability of UXL fibers due to enzyme action, while combined xylanase and laccase treatment enhanced bleaching efficiency and cellulose properties, indicating that applying xylanase followed by laccase as part of the ultrasonic pretreatment processes increased biomass delignification efficiency. Findings increase the understanding of environmentally friendly pretreatment for cellulose extraction from SCB, which can be implemented to enhance cellulosic biorefinery in the sugar industry.

In this study, a cellulolytic bacterium Bacillus subtilis KKU-KK-3-1 and a fungus Aspergillus sydowii KKU-KK-2-1 were used to decompose sugarcane leaves using a litter bag technique. These microorganisms were investigated for their ability to produce plant growth promoting agents and cellulolytic enzymes. The results showed that they could produce ammonia, which can be a nitrogen source for plant growth, and solubilize inorganic phosphate. Cellulase and xylanase enzymes from these organisms showed high stability over a wide range of pH and temperature, suggesting their potential for use in the fields. The litter bag experiment was set up during a course of 4 months using a randomized complete block design. The results showed that an inoculation of either one of the organisms or co-inoculation of both provided a better decomposition of sugarcane leaves and enhanced physicochemical properties of soils. The best performance was found in the treatment with a single inoculum of Aspergillus sydowii KKU-KK-2-1, in which the highest leaf weight loss of ~ 80% was obtained. Moreover, an increase in organic matter of ~ 5 times, total N of ~ 3 times and available P of ~ 2.5 times were also achieved. These suggested that both Bacillus subtilis KKU-KK-3-1 and Aspergillus sydowii KKU-KK-2-1 could be used as sugarcane leaf decomposers and resulted in a biofertilizer after the degradation.

Spittlebugs are known for reducing the quality of sugarcane. However, the sugar process and crystals produced from damaged sugarcane have not been fully characterized. Furthermore, the proper maturation status of sugarcane could influence the results found for sugar production. This paper aimed to evaluate spittlebugs' interference with sugarcane (SP80-1842), clarified juice, and raw sugar quality in two harvest periods with immature and mature sugarcane. A completely randomized factorial design with three replications was conducted. The first factor was spittlebug damage in stalks: healthy (0% damage) and injured stalks (15, 30, and 60%). The second factor was the harvest periods with the same sugarcane plantation: May–June (with immature stalks) and October (with mature stalks). The results also show that for sugarcane, soluble solids, sucrose, and pH decreased, and the fiber increased in samples with a higher quantity of damaged stalks. With immature sugarcane, 30% of pest damage caused by spittlebugs increased by 41% in phenolic compounds, 39% in color, 29% in ash, and 22% in final crystal moisture. The sugar color is higher because of the increasing phenol compounds provided by spittlebug damage to the raw material. These molecules were not removed by clarifying juice from immature stalks. On the other hand, with proper sugarcane maturation conditions, the level of damaged stalks did not interfere with sugar quality. Therefore, choosing the best moment for harvest could reduce the impacts of the pest on the quality of crystals produced.

Mathematical models are powerful tools for the operational control of the extraction stage of the raw sugar manufacturing process. There are no simple mathematical models to quickly and accurately predict the output variables of the extraction stage. Most of the mathematical models developed in this regard have adequate robustness and a high level of description but includes variables that are not well known or difficult to determine. In this work, new mathematical models are developed and validated through multiple linear regression, using data obtained through rigorous experimentation. Applying these mathematical models, the brix and pol of the mixed juice and the moisture, pol, and brix of bagasse can be predicted. Through “hidden extrapolation” analysis, the application intervals of the models are defined. This analysis technique is of great importance and is not often referred to in works on mathematical modelling applied to industrial processes. All mathematical models are applicable for the following conditions: an imbibition water temperature between 40 and 80°C, an imbibition rate on fibre between 80 and 290%, a primary juice brix between 17.6 and 23.0°Bx, and a primary juice pol between 15.1 and 19.2%. The mathematical models are also validated with experimental data obtained at the industrial level in another sugar mill, showing adequate predictive capability. These mathematical models have the advantage and the novelty compared to those referred to by other authors of only involving variables that are easy to determine and of considering the effect of the temperature of the imbibition water.

A study was carried out to observe how active alkali and sulfidity loading affect the kraft pulp characteristics of sweet sorghum bagasse (SSB). SSB pulp was obtained from the kraft pulping with a variation of active alkali (17, 19, and 22%) and sulfidity loading percentage (20, 22, and 24%). The chemical functional group and composition, morphological properties, crystallinity, and pyrolysis product of the resulting pulp were characterized. Based on Fourier transform infrared characterization, SSB pulp demonstrated a peak absorption showing the existence of cellulose, lignin, and hemicellulose. The fibril was found clearly in the pulp fibers of SSB. The crystallinity of treated SSB was higher than that of untreated samples. The Gaussian function gave more accuracy for crystallinity determination (indicated by an R2 value that was relatively higher than the Lorentzian function). It is consistent with Raman spectra in this study, which showed a specific band at 370–380 and ~ 1090 cm−1 from cellulose. The higher carbohydrate content of SSB pulp showed that the delignification process using kraft pulping with a variation of alkali active and sulfidity loading could be an alternative method to cellulose recovery for cellulose-derived products.

The spittlebug (Aeneolamia varia) is one of the most important sugarcane pests in Colombia, where a recent increase in population and distribution specially in southwestern Colombia have led to the need for new technologies for integrated pest management. The objectives of this study were to determine the spatial distribution of this pest in commercial sugarcane fields and to validate machine learning (ML) tools for indirect injury detection and impact on yield (damage) using satellite images. This study was carried out in fields grown with the CC 01-1940 variety in El Cerrito, Valle del Cauca, Colombia, where systematic sampling of the populations (number of adults and nymphs per stem) was carried out. The spatial aggregation and distribution were determined using Moran’s index and point patterns, sequence observations, and analysis with distance indicators (Sadie). The indirect injury detection and quantification of the impact on production were carried out with a ML approach using satellite image products with 10 m spatial and five days temporal resolutions, obtained from a Sentinel-2 sensor using Google Earth Engine. The results indicated that spittlebug populations had an aggregate spatial behavior and high spatial dependence. In addition, the ML algorithms predicted spittlebug injury, and the effect on production was estimated at 26.4 tons of cane per hectare, which represented a 17% reduction in the expected yield. The use of spatial analysis and remote sensing tools are an alternative for indirect detection of injury and for understanding population dynamics of the pest in sugarcane, so they can become instrumental for decision-making on an integrated pest management program.